Cas no 1804866-83-8 (Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804866-83-8
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4835665
• Update Time: 2025-07-02

Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)6-4(2-10)7(5(14)3-15-6)18-9(11,12)13/h3H,2H2,1H3
• InChI Key： BXORVPWJKQGFCQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(CCl)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804866-83-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804866-83-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chloromethyl group, an iodine atom, and a trifluoromethoxy substituent, make it a valuable building block for medicinal chemists.

The< strong>3-(chloromethyl) moiety in the molecule is particularly noteworthy for its reactivity, allowing for facile functionalization through nucleophilic addition reactions. This property is exploited in the synthesis of complex heterocyclic frameworks, which are often essential for achieving high binding affinity and selectivity in drug candidates. Additionally, the 5-iodo group provides a handle for further modifications via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the introduction of diverse aryl or vinyl groups into the molecular structure.

The< strong>4-(trifluoromethoxy) substituent is another key feature that contributes to the compound's utility in drug development. Trifluoromethoxy groups are well-known for their ability to enhance metabolic stability, improve pharmacokinetic properties, and increase lipophilicity, all of which are critical factors in optimizing drug-like characteristics. Recent studies have highlighted the role of trifluoromethoxy-containing compounds in modulating enzyme activity and receptor binding, making them attractive for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate has emerged as a key intermediate in the synthesis of potential therapeutic agents that target amyloid-beta aggregation and tau protein modulation. For instance, derivatives of this compound have been shown to inhibit the formation of toxic protein aggregates associated with these diseases, offering promising avenues for drug discovery.

The< strong>pyridine-2-carboxylate core of the molecule also plays a significant role in its biological activity. Pyridine derivatives are widely recognized for their pharmacological properties, with many drugs in clinical use featuring this scaffold. The carboxylate group not only contributes to the solubility and bioavailability of drug candidates but also serves as a site for further derivatization to achieve desired pharmacological effects. For example, it can be converted into esters or amides to enhance binding interactions with biological targets.

The synthesis of Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the chloromethyl, iodine, and trifluoromethoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations are often employed to achieve high yields and purity.

The< strong>CAS No. 1804866-83-8 of this compound underscores its significance in chemical research and industrial applications. As a registered chemical entity, it is subject to rigorous quality control measures to ensure consistency and reliability for researchers and manufacturers alike. The availability of this compound through specialized chemical suppliers has facilitated its use in academic laboratories and pharmaceutical companies worldwide.

In conclusion, Methyl 3-(chloromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. The ongoing research into its applications in treating neurological and inflammatory disorders underscores its importance as a building block for next-generation drugs.